3-[(4-Methylpiperazino)methyl]benzoic acid (4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidine-1-yl)meth
3-[(4-Methylpiperazino)methyl]benzoic acid (4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidine-1-yl)meth
Brand Name:
Vulcanchem
CAS No.:
131402-50-1
VCID:
VC0165342
InChI:
InChI=1S/C19H22N6O3/c1-23-5-7-24(8-6-23)11-14-3-2-4-15(9-14)19(27)28-13-25-17-16(10-22-25)18(26)21-12-20-17/h2-4,9-10,12,22H,5-8,11,13H2,1H3
SMILES:
CN1CCN(CC1)CC2=CC(=CC=C2)C(=O)OCN3C4=NC=NC(=O)C4=CN3
Molecular Formula:
C19H22N6O3
Molecular Weight:
382.4 g/mol
3-[(4-Methylpiperazino)methyl]benzoic acid (4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidine-1-yl)meth
CAS No.: 131402-50-1
Main Products
VCID: VC0165342
Molecular Formula: C19H22N6O3
Molecular Weight: 382.4 g/mol
![3-[(4-Methylpiperazino)methyl]benzoic acid (4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidine-1-yl)meth - 131402-50-1](/images/no_structure.jpg)
| CAS No. | 131402-50-1 |
|---|---|
| Product Name | 3-[(4-Methylpiperazino)methyl]benzoic acid (4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidine-1-yl)meth |
| Molecular Formula | C19H22N6O3 |
| Molecular Weight | 382.4 g/mol |
| IUPAC Name | (4-oxo-2H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl 3-[(4-methylpiperazin-1-yl)methyl]benzoate |
| Standard InChI | InChI=1S/C19H22N6O3/c1-23-5-7-24(8-6-23)11-14-3-2-4-15(9-14)19(27)28-13-25-17-16(10-22-25)18(26)21-12-20-17/h2-4,9-10,12,22H,5-8,11,13H2,1H3 |
| Standard InChIKey | WRRUNROFBHJYBM-UHFFFAOYSA-N |
| Isomeric SMILES | CN1CCN(CC1)CC2=CC(=CC=C2)C(=O)OCN3C4=NC=NC(=O)C4=CN3 |
| SMILES | CN1CCN(CC1)CC2=CC(=CC=C2)C(=O)OCN3C4=NC=NC(=O)C4=CN3 |
| Canonical SMILES | CN1CCN(CC1)CC2=CC(=CC=C2)C(=O)OCN3C4=NC=NC(=O)C4=CN3 |
| PubChem Compound | 14537327 |
| Last Modified | Nov 09 2021 |
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